TC-G 1005

• CAS No.: 1415407-60-1
• Product Name: TC-G 1005
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.49
• IUPAC Name: (4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)-[4-(2,5-dimethylphenoxy)pyridin-3-yl]methanone
• Standard InChI: InChI=1S/C25H25N3O2/c1-17-7-8-18(2)24(15-17)30-23-11-12-26-16-20(23)25(29)28-14-13-27(19-9-10-19)21-5-3-4-6-22(21)28/h3-8,11-12,15-16,19H,9-10,13-14H2,1-2H3
• Standard InChIKey: JQULIQJSYPZQMA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC2=C(C=NC=C2)C(=O)N3CCN(C4=CC=CC=C43)C5CC5
• Appearance: Solid powder
• Description: TC-G 1005 is a potent and selective TGR5 (GPBAR1) agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-G 1005; TC G 1005; TCG 1005; TC-G-1005; TCG1005
• Reference: 1: Duan H, Ning M, Chen X, Zou Q, Zhang L, Feng Y, Zhang L, Leng Y, Shen J. Design, synthesis, and antidiabetic activity of 4-phenoxynicotinamide and 4-phenoxypyrimidine-5-carboxamide derivatives as potent and orally efficacious TGR5 agonists. J Med Chem. 2012 Dec 13;55(23):10475-89. doi: 10.1021/jm301071h. Epub 2012 Nov 29. PubMed PMID: 23148522.
• PubChem Compound: 71450251
• Last Modified: Nov 11 2021